molecular formula C8H5NO3 B15371945 5-(2-Furanyl)-2-oxazolecarboxaldehyde

5-(2-Furanyl)-2-oxazolecarboxaldehyde

Cat. No.: B15371945
M. Wt: 163.13 g/mol
InChI Key: COUGAKGZEBIWIK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-(2-Furanyl)-2-oxazolecarboxaldehyde is a heterocyclic compound featuring an oxazole ring substituted at position 5 with a 2-furanyl group and an aldehyde functional group at position 2. The oxazole core contributes to its aromaticity and reactivity, while the furanyl substituent introduces additional oxygen-based electronic effects. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals, due to its reactive aldehyde moiety and heterocyclic stability .

Properties

Molecular Formula

C8H5NO3

Molecular Weight

163.13 g/mol

IUPAC Name

5-(furan-2-yl)-1,3-oxazole-2-carbaldehyde

InChI

InChI=1S/C8H5NO3/c10-5-8-9-4-7(12-8)6-2-1-3-11-6/h1-5H

InChI Key

COUGAKGZEBIWIK-UHFFFAOYSA-N

Canonical SMILES

C1=COC(=C1)C2=CN=C(O2)C=O

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The table below highlights key structural differences and similarities between 5-(2-Furanyl)-2-oxazolecarboxaldehyde and related compounds:

Table 1: Structural Comparison

Compound Name Molecular Formula Molecular Weight (g/mol) Heterocycle Position 5 Substituent Functional Group Key Features
5-(2-Furanyl)-2-oxazolecarboxaldehyde C₈H₅NO₃ 163.13 Oxazole 2-Furanyl Aldehyde (C2) Reactive aldehyde, polar furan group
2-Phenyloxazole-5-carboxylic acid C₁₀H₇NO₃ 205.17 Oxazole Phenyl Carboxylic acid (C5) Acidic, ionizable, aromatic phenyl
5-Furan-2-yl-isoxazole-3-carboxylic acid C₈H₅NO₄ 179.13 Isoxazole 2-Furanyl Carboxylic acid (C3) Isoxazole core, higher polarity
5-(4-Hydroxy-3-nitrophenyl)-2-oxazolecarboxaldehyde oxime ether C₁₃H₁₃N₃O₆ 307.26 Oxazole 4-Hydroxy-3-nitrophenyl Oxime ether (C2) Stabilized aldehyde, nitro group
Key Observations:
  • Heterocycle Differences : The oxazole (in the target compound) and isoxazole (in ) differ in nitrogen and oxygen positioning, affecting electronic distribution and stability. Isoxazoles are generally less stable due to weaker aromaticity .
  • Functional Groups : The aldehyde group in the target compound is highly reactive, enabling condensation reactions, while carboxylic acid derivatives (e.g., 2-Phenyloxazole-5-carboxylic acid) are more stable and ionizable, influencing solubility and bioavailability .

Physicochemical Properties

Table 2: Comparative Physicochemical Data

Compound Name Solubility (Predicted) Reactivity Stability
5-(2-Furanyl)-2-oxazolecarboxaldehyde Moderate in polar solvents High (aldehyde oxidation/condensation) Sensitive to oxidation
2-Phenyloxazole-5-carboxylic acid High in aqueous basic pH Low (carboxylic acid derivatization) High
5-Furan-2-yl-isoxazole-3-carboxylic acid Moderate in DMSO Moderate (acid-catalyzed reactions) Moderate
5-(4-Hydroxy-3-nitrophenyl)-2-oxazolecarboxaldehyde oxime ether Low in water Low (oxime ether stability) High
Key Findings:
  • The target compound’s aldehyde group makes it prone to oxidation, necessitating inert storage conditions. In contrast, the oxime ether derivative () exhibits enhanced stability .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.